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Compound of Interest

Compound Name: Terbium(III,IV) oxide

Cat. No.: B7798104 Get Quote

The chemical formula for Terbium(III,IV) oxide is Tb₄O₇. Also known as tetraterbium

heptaoxide, this mixed-valence compound is a crucial material in various advanced

technological applications.[1][2] This technical guide provides an in-depth analysis of its

properties, synthesis, and characterization for researchers, scientists, and professionals in drug

development.

Core Properties and Characteristics
Terbium(III,IV) oxide is a dark brown to black, hygroscopic solid that is thermally stable and

insoluble in water.[1][2][3] It is one of the most significant commercial terbium compounds,

notable for containing terbium in both the +3 and +4 oxidation states.[1][2] While generally

considered to have a cubic crystal structure, some studies suggest that what is often identified

as Tb₄O₇ may be a two-phase mixture of other terbium oxides, such as trigonal Tb₇O₁₂ and

triclinic Tb₁₁O₂₀.[4][5] Further research is needed to resolve this structural ambiguity

definitively.

The compound is a p-type semiconductor and exhibits strong magnetic properties. Its most

prominent application stems from its role as a green phosphor in lighting and display

technologies, owing to the characteristic green luminescence of the Tb³⁺ ion.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for Terbium(III,IV) oxide:
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Property Value References

Chemical Formula Tb₄O₇ [1][2][4][7][8]

Molar Mass 747.70 g/mol [2][4]

Appearance
Dark brown to black

hygroscopic solid
[1][2][3]

Density 7.3 g/cm³ [1][2]

Melting Point Decomposes to Tb₂O₃ [1][2]

Crystal System Cubic (disputed) [4][8]

Solubility
Insoluble in water; soluble in

strong acids
[1][8][9]

Ionic Radius (Tb³⁺) 93 pm [10]

Ionic Radius (Tb⁴⁺) 89 pm [10]

Experimental Protocols
Synthesis of Terbium(III,IV) Oxide via Thermal
Decomposition of Terbium Oxalate
A widely employed method for synthesizing Tb₄O₇ is the thermal decomposition of terbium

oxalate (Tb₂(C₂O₄)₃·nH₂O).[1][2]

Methodology:

Precursor Preparation: Terbium oxalate is used as the precursor material.

Calcination: The terbium oxalate is placed in a crucible and heated in a furnace under an air

atmosphere.

Heating Profile: The temperature is ramped up to 1000 °C and held for several hours.[1] The

exact duration may vary depending on the desired particle size and crystallinity.

Cooling: After the calcination period, the furnace is cooled down to room temperature.
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Product Collection: The resulting dark brown to black powder of Tb₄O₇ is collected.

Characterization Techniques
To ensure the successful synthesis and to understand the properties of the resulting

Terbium(III,IV) oxide, a suite of characterization techniques is typically employed:

X-ray Diffraction (XRD): To determine the crystal structure, phase purity, and crystallite size

of the synthesized material.

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To

visualize the morphology, particle size, and microstructure of the Tb₄O₇ powder.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): To study the

thermal stability and decomposition behavior of the material.

Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: To investigate the vibrational

modes of the terbium-oxygen bonds and confirm the absence of organic residues from the

precursor.

X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and the

oxidation states of terbium (Tb³⁺ and Tb⁴⁺) on the surface of the material.

Signaling Pathways and Logical Relationships
The synthesis of Terbium(III,IV) oxide is part of a larger network of terbium oxide chemistry.

The following diagram illustrates the relationship between different terbium oxides and a

simplified workflow for the synthesis and characterization of Tb₄O₇.
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Caption: Synthesis and characterization workflow for Tb₄O₇.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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